Cas no 2171695-14-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid
• CAS No: 2171695-14-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5961750
• PubChem ID: 165504379
• Update Time: 2025-08-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2,2,3,3-tetramethylbutyl)carbamoyl]propanoic acid
• 2171695-14-8
• EN300-1480465

• Inchi： 1S/C27H34N2O5/c1-26(2,3)27(4,5)16-28-24(32)22(14-23(30)31)29-25(33)34-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,14-16H2,1-5H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BKZJFFYFCORXEJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)(C)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic Acid (CAS No. 2171695-14-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171695-14-8, represents a class of molecules that are designed to exhibit specific biological activities. The structural features of this compound, particularly the presence of a fluoren-9-yl moiety and a highly substituted alkyl group, contribute to its unique chemical and pharmacological properties.

The fluoren-9-yl substituent is a key feature of this compound, offering both steric and electronic advantages that can influence its interactions with biological targets. Fluorene derivatives are well-known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of complex molecules. In particular, the methoxycarbonyl group attached to the fluoren-9-yl moiety enhances the compound's solubility and reactivity, facilitating its use in medicinal chemistry applications.

The second major structural component is the 2,2,3,3-tetramethylbutyl group, which is appended to the carbamoylpropanoic acid backbone. This bulky alkyl group not only provides steric hindrance but also influences the compound's metabolic stability. The use of such a substituent is strategically important in drug design, as it can prevent rapid degradation by enzymes and improve the compound's bioavailability. This makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid a promising candidate for further development as a therapeutic agent.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid make it an attractive candidate for such applications. For instance, studies have shown that fluorene derivatives can interact with proteins in ways that lead to altered enzyme activity or receptor binding. This has implications for the development of drugs targeting conditions such as cancer, inflammation, and neurological disorders.

The carbamoylpropanoic acid moiety in this compound also plays a crucial role in its biological activity. This functional group is known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. Furthermore, the presence of multiple functional groups allows for further chemical modifications, enabling researchers to fine-tune the properties of the molecule for specific applications.

Recent advances in computational chemistry have facilitated the design and optimization of molecules like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid. By leveraging molecular modeling techniques and machine learning algorithms, researchers can predict the biological activity of compounds before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with drug discovery while improving the success rate of new drug candidates.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,3,3-tetramethylbutyl)carbamoylpropanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluorene moiety typically requires a multi-step sequence involving condensation reactions and protective group strategies. Similarly, the incorporation of the 2,2,3,3-tetramethylbutyl group necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion，this compound represents an exciting area of research with significant potential for therapeutic applications。The combination of structural features such as the fluorene substituent and highly substituted alkyl group makes it a versatile molecule that can be further modified for specific biological targets。With ongoing advancements in synthetic chemistry and computational methods，the future looks promising for this class of compounds。